N,3-Dimethyl-2-(thietan-3-ylamino)butanamide

• IUPAC Name: N,3-dimethyl-2-(thietan-3-ylamino)butanamide
• InChI: InChI=1S/C9H18N2OS/c1-6(2)8(9(12)10-3)11-7-4-13-5-7/h6-8,11H,4-5H2,1-3H3,(H,10,12)
• InChI Key: VXOXMEROOHEDEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC)NC1CSC1
• Molecular Formula: C9H18N2OS
• Molecular Weight: 202.32 g/mol

Description

N,3-Dimethyl-2-(thietan-3-ylamino)butanamide is a chemical compound with the molecular formula C₉H₁₈N₂OS and a molecular weight of 202.32 g/mol . This compound is characterized by the presence of a thietane ring, which is a four-membered ring containing a sulfur atom. The compound is primarily used for research purposes and has various applications in scientific studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,3-Dimethyl-2-(thietan-3-ylamino)butanamide typically involves the reaction of appropriate starting materials under controlled conditions. One common method includes the reaction of 3-thietanamine with 2-bromo-N,N-dimethylbutanamide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to produce the compound in bulk quantities .

Chemical Reactions Analysis

Types of Reactions

N,3-Dimethyl-2-(thietan-3-ylamino)butanamide undergoes various chemical reactions, including:

Oxidation: The thietane ring can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride to yield corresponding amines.

Substitution: The amide group can undergo nucleophilic substitution reactions with various nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent like dichloromethane at room temperature.

Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous ether or tetrahydrofuran under inert atmosphere.

Substitution: Nucleophiles such as amines or thiols; reactions are conducted in polar aprotic solvents like dimethylformamide or dimethyl sulfoxide.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Corresponding amines.

Substitution: Various substituted amides depending on the nucleophile used.

Scientific Research Applications

N,3-Dimethyl-2-(thietan-3-ylamino)butanamide has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N,3-Dimethyl-2-(thietan-3-ylamino)butanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N,3-Dimethyl-2-(thietan-3-ylamino)butanamide: Characterized by the presence of a thietane ring and an amide group.

N,3-Dimethyl-2-(thietan-3-ylamino)propanamide: Similar structure but with a propanamide group instead of butanamide.

N,3-Dimethyl-2-(thietan-3-ylamino)pentanamide: Similar structure but with a pentanamide group instead of butanamide.

Uniqueness

This compound is unique due to its specific combination of a thietane ring and a butanamide group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific research applications and potential therapeutic uses .